Cas no 3153-26-2 (Vanadium(IV) Oxide Acetylacetonate)

• Product name: Vanadium(IV) Oxide Acetylacetonate
• CAS No: 3153-26-2
• MF: ₂[C₅H₈O₂]^.OV
• MW: 267.17254
• MDL: MFCD00000032
• CID: 43867
• PubChem ID: 24880742

Vanadium(IV) Oxide Acetylacetonate Chemical and Physical Properties

Names and Identifiers

• Vanadyl(IV)-acetylacetonate
• Vanadyl(IV) acetylacetonate
• Vanadyl acetylacetonate
• Vanadium(IV) oxide bis(2,4-pentanedionate)
• Vanadium(IV)-bis(2,4-pentanedionato)oxide
• Vanadiumoxidebispentanedionate
• VanadiumbispentanedionatooxideVanadylpentanedionat
• Bis(2,4-pentanedionato)vanadium(IV) oxide
• Vanadyl 2,4-pentanedionate
• Vanadium(IV)-oxy acetylacetonate
• Acetylacetone Vanadium(IV)oxy Salt
• bis(acetylacetonato)oxovanadium
• V(IV)-oxyacetylacetonate
• vanadium di(acetylacetonate)
• VanadiuM(IV)oxide ace
• VanadiuM(IV)oxide bis(2,4-pentanedio- nate)
• vanadium(IV)oxyacetylacetonate
• VANADIUMOXY ACETYLACETONATE
• VANADYL ACETYLACETONE
• VO(acac)2
• VO(acac)2 (Vanadium(IV)-oxy acetylacetonate
• 乙酰丙酮氧钒
• Vanadium(IV)oxy Acetylacetonate
• Vanadium(IV) Oxide Acetylacetonate

• MDL： MFCD00000032
• Inchi： InChI=1S/2C5H8O2.O.V/c2*1-4(6)3-5(2)7;;/h2*3,6H,1-2H3;;/q;;;+2/p-2/b2*4-3-;;
• InChI Key： JFHJZWAQYMGNBE-SUKNRPLKSA-L
• SMILES： CC1=CC(C)=[O+][V-2]2(OC(C)=CC(C)=[O+]2)O1

Computed Properties

• Exact Mass: 265.02800
• Monoisotopic Mass: 267.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.1
• XLogP3: Not available
• Surface Charge: 4

Experimental Properties

• Color/Form: Blue green crystals
• Density: 1,4 g/cm3
• Melting Point: 235 °C (dec.) (lit.)
• Boiling Point: 140°C 13mm
• Flash Point: 79 ºC
• Solubility: Moderately soluble in acetone, ether and chloroform. Soluble in ethanol and benzene
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Stable, but air sensitive. May discolour upon exposure to air. Incompatible with strong oxidizing agents.
• PSA: 69.67000
• LogP: 1.80140
• Solubility: It is insoluble in water, but has good solubility in most organic solvents, and is often used in CH2Cl2 and aromatic solvents.
• Sensitiveness: Sensitive to humidity and air

Vanadium(IV) Oxide Acetylacetonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3285
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22; S26; S36; S36/37/39
• Hazardous Material Identification：
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III

Vanadium(IV) Oxide Acetylacetonate Customs Data

• HS CODE：29420000
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Vanadium(IV) Oxide Acetylacetonate

Vanadium(IV) Oxide Acetylacetonate: A Comprehensive Overview

Vanadium(IV) Oxide Acetylacetonate, also known by its CAS number 3153-26-2, is a significant compound in the field of coordination chemistry and materials science. This compound is a vanadium complex with acetylacetonate ligands, which are commonly used in various chemical applications due to their stability and versatility. The structure of Vanadium(IV) Oxide Acetylacetonate consists of a vanadium atom in the +4 oxidation state coordinated with acetylacetonate ligands, forming a stable complex that exhibits unique electronic and optical properties.

The synthesis of Vanadium(IV) Oxide Acetylacetonate typically involves the reaction of vanadium oxides with acetylacetone (CH3COCH2COCH3) under specific conditions. This process often requires careful control of temperature and pH to ensure the formation of the desired product. Recent studies have explored alternative synthesis methods, including microwave-assisted synthesis and solvent-free approaches, which have shown promise in improving yield and reducing reaction time. These advancements highlight the ongoing interest in optimizing the production of this compound for industrial applications.

Vanadium(IV) Oxide Acetylacetonate has found extensive use in catalysis, particularly in the oxidation of organic compounds. Its ability to act as a Lewis acid makes it an effective catalyst for various reactions, including epoxidation and hydroxylation. Recent research has focused on modifying the ligand structure to enhance catalytic activity and selectivity. For instance, studies have shown that introducing bulky substituents on the acetylacetonate ligands can improve the compound's ability to selectively catalyze specific reactions, making it more versatile for industrial processes.

In addition to its catalytic applications, Vanadium(IV) Oxide Acetylacetonate has also been explored for its potential in materials science. The compound's unique electronic properties make it a candidate for use in optoelectronic devices, such as light-emitting diodes (LEDs) and solar cells. Recent advancements in nanotechnology have enabled the creation of vanadium-based nanoparticles with enhanced optical properties, which could revolutionize the field of optoelectronics. These nanoparticles are synthesized by decomposing Vanadium(IV) Oxide Acetylacetonate under controlled thermal conditions, resulting in highly uniform and stable nanostructures.

The stability and reactivity of Vanadium(IV) Oxide Acetylacetonate have also made it a valuable tool in analytical chemistry. It is often used as a precursor for the synthesis of other vanadium compounds, including metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, sensing, and drug delivery systems. Recent research has focused on understanding the self-assembly mechanisms of these materials, with particular emphasis on how the acetylacetonate ligands influence their structural properties.

The environmental impact of Vanadium(IV) Oxide Acetylacetonate has also been a topic of interest in recent studies. Researchers have investigated its biodegradability and toxicity to assess its safety for industrial use. Preliminary findings suggest that the compound is relatively non-toxic under normal handling conditions, but further studies are needed to fully understand its environmental fate and potential risks.

In conclusion, Vanadium(IV) Oxide Acetylacetonate, with its CAS number 3153-26-2, remains a critical compound in various fields due to its unique chemical properties and wide-ranging applications. From catalysis to materials science, this compound continues to be a subject of intense research interest. As new synthesis methods and applications emerge, it is likely that Vanadium(IV) Oxide Acetylacetonate will play an even more significant role in advancing modern chemistry and technology.